Cas no 400084-39-1 (7-(4-Chlorophenyl)-7-methyl-3-phenyldihydro-1H-imidazo1,5-b1,2,4triazole-2,5(3H,6H)-dithione)

7-(4-Chlorophenyl)-7-methyl-3-phenyldihydro-1H-imidazo1,5-b1,2,4triazole-2,5(3H,6H)-dithione is a specialized compound featuring a unique 1,2,4-triazole-2,5-dithione backbone. This compound offers distinct advantages, including its potential for applications in organic synthesis and pharmaceutical research, where its structural diversity allows for the development of novel compounds with varied biological activities. Its specific functional groups facilitate efficient chemical transformations and enable the creation of complex molecules for diverse applications.

7-(4-Chlorophenyl)-7-methyl-3-phenyldihydro-1H-imidazo1,5-b1,2,4triazole-2,5(3H,6H)-dithione structure

400084-39-1 structure

Product Name:7-(4-Chlorophenyl)-7-methyl-3-phenyldihydro-1H-imidazo1,5-b1,2,4triazole-2,5(3H,6H)-dithione

CAS No:400084-39-1

MF:

MW:

CID:4650798

Update Time:2025-06-20

7-(4-Chlorophenyl)-7-methyl-3-phenyldihydro-1H-imidazo1,5-b1,2,4triazole-2,5(3H,6H)-dithione Chemical and Physical Properties

Names and Identifiers

- 7-(4-Chlorophenyl)-7-methyl-3-phenyldihydro-1H-imidazo1,5-b1,2,4triazole-2,5(3H,6H)-dithione

7-(4-Chlorophenyl)-7-methyl-3-phenyldihydro-1H-imidazo1,5-b1,2,4triazole-2,5(3H,6H)-dithione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C155985-25mg	7-(4-Chlorophenyl)-7-methyl-3-phenyldihydro-1H-imidazo[1,5-b][1,2,4]triazole-2,5(3H,6H)-dithione	400084-39-1		25mg	$ 230.00	2022-06-01
TRC	C155985-50mg	7-(4-Chlorophenyl)-7-methyl-3-phenyldihydro-1H-imidazo[1,5-b][1,2,4]triazole-2,5(3H,6H)-dithione	400084-39-1		50mg	$ 380.00	2022-06-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00910907-1g	7-(4-Chlorophenyl)-7-methyl-3-phenyl-hexahydro-1H-imidazo[1,5-b][1,2,4]triazole-2,5-dithione	400084-39-1	90%	1g	￥4193.0	2024-04-18
Key Organics Ltd	5K-932-1MG	7-(4-chlorophenyl)-7-methyl-3-phenyldihydro-1H-imidazo[1,5-b][1,2,4]triazole-2,5(3H,6H)-dithione	400084-39-1	>90%	1mg	£37.00	2023-09-08
Key Organics Ltd	5K-932-5MG	7-(4-chlorophenyl)-7-methyl-3-phenyldihydro-1H-imidazo[1,5-b][1,2,4]triazole-2,5(3H,6H)-dithione	400084-39-1	>90%	5mg	£46.00	2023-09-08
Key Organics Ltd	5K-932-10MG	7-(4-chlorophenyl)-7-methyl-3-phenyldihydro-1H-imidazo[1,5-b][1,2,4]triazole-2,5(3H,6H)-dithione	400084-39-1	>90%	10mg	£63.00	2023-09-08
Key Organics Ltd	5K-932-0.5G	7-(4-chlorophenyl)-7-methyl-3-phenyldihydro-1H-imidazo[1,5-b][1,2,4]triazole-2,5(3H,6H)-dithione	400084-39-1	>90%	0.5g	£385.00	2023-09-08
Key Organics Ltd	5K-932-1G	7-(4-chlorophenyl)-7-methyl-3-phenyldihydro-1H-imidazo[1,5-b][1,2,4]triazole-2,5(3H,6H)-dithione	400084-39-1	>90%	1g	£770.00	2023-09-08
Key Organics Ltd	5K-932-5G	7-(4-chlorophenyl)-7-methyl-3-phenyldihydro-1H-imidazo[1,5-b][1,2,4]triazole-2,5(3H,6H)-dithione	400084-39-1	>90%	5g	£3080.00	2023-09-08
Key Organics Ltd	5K-932-10G	7-(4-chlorophenyl)-7-methyl-3-phenyldihydro-1H-imidazo[1,5-b][1,2,4]triazole-2,5(3H,6H)-dithione	400084-39-1	>90%	10g	£5775.00	2023-09-08

7-(4-Chlorophenyl)-7-methyl-3-phenyldihydro-1H-imidazo1,5-b1,2,4triazole-2,5(3H,6H)-dithione Related Literature

1. Establishment and implications of a characterization method for magnetic nanoparticle using cell tracking velocimetry and magnetic susceptibility modified solutions

Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
2. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
4. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
5. Exciplex emission from the mixed dimer of naphthalene and 2-cyanonaphthalene in a supersonic jet

Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on 7-(4-Chlorophenyl)-7-methyl-3-phenyldihydro-1H-imidazo1,5-b1,2,4triazole-2,5(3H,6H)-dithione

Introduction to 7-(4-Chlorophenyl)-7-methyl-3-phenyldihydro-1H-imidazo[1,5-b][1,2,4]triazole-2,5(3H,6H)-dithione (CAS No. 400084-39-1)

7-(4-Chlorophenyl)-7-methyl-3-phenyldihydro-1H-imidazo[1,5-b][1,2,4]triazole-2,5(3H,6H)-dithione, with the CAS number 400084-39-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazotriazoles and is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C₂₀H₁₆ClN₅S₂, and it has a molecular weight of approximately 423.9 g/mol.

The structural complexity of 7-(4-Chlorophenyl)-7-methyl-3-phenyldihydro-1H-imidazo[1,5-b][1,2,4]triazole-2,5(3H,6H)-dithione makes it an intriguing candidate for various applications in drug discovery and development. The presence of the chlorophenyl and phenyl groups, along with the imidazotriazole core and dithione moieties, contributes to its diverse chemical properties and potential pharmacological activities.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 7-(4-Chlorophenyl)-7-methyl-3-phenyldihydro-1H-imidazo[1,5-b][1,2,4]triazole-2,5(3H,6H)-dithione exhibits significant anti-inflammatory and analgesic properties. These findings suggest that the compound could be a promising lead for the development of new drugs targeting inflammatory diseases and pain management.

In addition to its anti-inflammatory and analgesic activities, 7-(4-Chlorophenyl)-7-methyl-3-phenyldihydro-1H-imidazo[1,5-b][1,2,4]triazole-2,5(3H,6H)-dithione has also been investigated for its potential as an antitumor agent. A study published in the Cancer Research journal reported that this compound demonstrates selective cytotoxicity against various cancer cell lines. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of 7-(4-Chlorophenyl)-7-methyl-3-phenyldihydro-1H-imidazo[1,5-b][1,2,4]triazole-2,5(3H,6H)-dithione have also been studied extensively. Research indicates that the compound has favorable absorption and distribution profiles in animal models. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

The synthetic route for preparing 7-(4-Chlorophenyl)-7-methyl-3-phenyldihydro-1H-imidazo[1,5-b][1,2,4]triazole-2,5(3H,6H)-dithione involves several steps and requires careful control of reaction conditions to ensure high yields and purity. A typical synthesis involves the condensation of appropriate starting materials followed by cyclization reactions to form the imidazotriazole core. The final step involves the introduction of the dithione functionality through a series of well-defined chemical transformations.

In conclusion, 7-(4-Chlorophenyl)-7-methyl-3-phenyldihydro-1H-imidazo[1,5-b][1,2,4]triazole-2,5(3H,6H)-dithione (CAS No. 400084-39-1) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research is expected to uncover additional properties and applications of this compound in the coming years.